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Compound of Interest

3-Oxo0-3-(pyridin-2-
Compound Name:
YL)propanenitrile

cat. No.: B1313375

Essential Safety and Handling Guide for 3-Oxo-3-
(pyridin-2-YL)propanenitrile

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Oxo-3-(pyridin-2-YL)propanenitrile in a laboratory setting. The
following information is intended for researchers, scientists, and professionals in drug
development.

Chemical Identifier:

Compound Name CAS Number Molecular Formula  Molecular Weight

3-0x0-3-(pyridin-2-

o 54123-21-6 CsHsN20 146.15 g/mol
YL)propanenitrile

Hazard Summary:

3-Ox0-3-(pyridin-2-YL)propanenitrile is a hazardous substance that requires careful handling
to minimize exposure risks. The primary hazards are summarized below.[1]
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Hazard Class GHS Classification = Pictogram Signal Word
o Harmful if swallowed )
Acute Toxicity, Oral GHSO07 Warning
(H302)[1]
o Harmful in contact ]
Acute Toxicity, Dermal ) ) GHSO07 Warning
with skin (H312)[1]
Acute Toxicity, Harmful if inhaled ]
] GHSO07 Warning
Inhalation (H332)[1]
Skin Causes skin irritation ]
i o GHSO07 Warning
Corrosion/Irritation (H315)[1][2]
Serious Eye Causes serious eye ]
o L GHSO07 Warning
Damage/Irritation irritation (H319)[1][2]
Specific Target Organ May cause respirator
P . J g ) .y. P y GHSO07 Warning
Toxicity irritation (H335)[1][2]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory when handling this compound. The following

table outlines the required PPE.

Body Part

Required PPE

Respiratory

NIOSH-approved N95 dust mask or higher-level

respirator for solid particulates.

Eyes/Face Chemical safety goggles and a face shield.
Chemical-resistant gloves (e.g., nitrile,
Hands
neoprene).
Laboratory coat, closed-toe shoes, and long
Body pants. Consider a chemical-resistant apron for

larger quantities.

Operational and Handling Plan
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Storage:
» Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents.
o Recommended storage temperature is between 2-8°C under an inert atmosphere.[2]
Handling - Step-by-Step Protocol:
e Preparation:
o Ensure the work area is clean and uncluttered.
o Verify that a safety shower and eyewash station are readily accessible.
o Perform all handling within a certified chemical fume hood.
e Donning PPE:
o Put on all required PPE as listed in the table above before handling the chemical.
o Weighing and Transfer:
o Handle as a solid to minimize dust generation.
o Use a spatula for transfers. Avoid scooping directly from the container if possible.
o If creating a solution, add the solid to the solvent slowly.
e Post-Handling:
o Thoroughly clean the work area and any equipment used.
o Wash hands and any exposed skin immediately after handling.

Emergency Procedures:
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Emergency Situation

Protocol

Skin Contact

Immediately remove contaminated clothing.
Rinse the affected skin with plenty of soap and
water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE. For
small spills, carefully sweep up the solid
material, avoiding dust generation, and place it
in a sealed container for disposal. For large

spills, contact environmental health and safety.

Disposal Plan

All waste generated from handling 3-Oxo-3-(pyridin-2-YL)propanenitrile must be treated as

hazardous waste.

Waste Collection - Step-by-Step Protocol:

e Segregation:
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o Collect all solid waste, including contaminated PPE (gloves, wipes), in a dedicated,
labeled hazardous waste container.

o Collect any solutions in a separate, labeled hazardous waste container for liquids.
e Labeling:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "3-
Ox0-3-(pyridin-2-YL)propanenitrile".

o Storage of Waste:
o Store waste containers in a designated, secure area, away from general laboratory traffic.
e Disposal:

o Arrange for disposal through your institution's environmental health and safety office. Do
not dispose of this chemical down the drain or in regular trash.

Experimental Workflow Diagram
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Safe Handling and Disposal Workflow for 3-Oxo-3-(pyridin-2-YL)propanenitrile

Preparation
- Clean workspace
- Verify safety equipment
- Work in fume hood

Proceed to

Don PPE
- Respirator
- Goggles & Face Shield
- Gloves
- Lab Coat

Post-Handling
- Clean workspace
- Decontaminate equipment
- Wash hands

Waste Collection

- Segregate solid & liquid waste

- Use labeled containers

Disposal
- Store waste securely
- Contact EHS for pickup

Segregate waste

Handling

- Weigh carefully
- Transfer with spatula
Prepare solutions slowly

\

\
After completion \\In case of incident

Emergency Procedures

- Skin/Eye Contact
- Inhalation/Ingestion
- Spill

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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